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Compound of Interest

Compound Name: SPC 839

Cat. No.: B1681060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of SPC 839
(also known as CB-839 and Telaglenastat) in dimethyl sulfoxide (DMSO). The included

protocols offer guidance for the preparation, storage, and use of SPC 839 in various research

applications.

Introduction to SPC 839
SPC 839 is a potent, selective, and orally bioavailable inhibitor of glutaminase 1 (GLS1).[1][2]

By targeting glutamine metabolism, SPC 839 has shown anti-tumor activity in various

preclinical cancer models, making it a compound of significant interest in cancer research and

drug development.[3][4] Accurate preparation of SPC 839 solutions is critical for obtaining

reliable and reproducible experimental results. DMSO is the most common solvent for

preparing stock solutions of SPC 839 for in vitro studies.

Solubility of SPC 839 in DMSO
SPC 839 exhibits good solubility in DMSO. However, the reported solubility values vary

between suppliers. It is crucial to use high-purity, anhydrous DMSO to achieve maximum

solubility, as moisture can reduce the solubility of the compound.[3]

Table 1: Reported Solubility of SPC 839 in DMSO
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Supplier/Source
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Notes

Cayman Chemical ~20[5][6] ~35 N/A

Selleck Chemicals 100[3] 174.95

Moisture-absorbing

DMSO reduces

solubility.[3]

R&D Systems N/A 100[1] N/A

APExBIO ≥28.6[3] ≥50 N/A

TargetMol 121.3 212.22
Sonication is

recommended.

MedchemExpress N/A N/A N/A

Molecular Weight of SPC 839: 571.58 g/mol

Stability and Storage of SPC 839
Solid Form
SPC 839 as a crystalline solid is stable for extended periods when stored under appropriate

conditions.

Table 2: Stability of Solid SPC 839

Supplier/Source Storage Temperature Stability

Cayman Chemical -20°C ≥ 4 years[5]

Selleck Chemicals -20°C 3 years[1]

DMSO Stock Solutions
The stability of SPC 839 in DMSO is dependent on the storage temperature. To maintain the

integrity of the compound, it is essential to store stock solutions at low temperatures and

minimize freeze-thaw cycles.
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Table 3: Recommended Storage Conditions and Stability of SPC 839 in DMSO

Supplier/Source Storage Temperature Stability

MedchemExpress -80°C / -20°C 1 year / 6 months[5]

Selleck Chemicals -80°C / -20°C 1 year / 1 month[1]

APExBIO ≤ -20°C Several months[3]

MedKoo Biosciences -20°C Months to years[2]

General Recommendations:

Aliquot: Upon preparation, it is highly recommended to aliquot the DMSO stock solution into

single-use volumes to avoid repeated freeze-thaw cycles.[1]

Aqueous Solutions: Aqueous solutions of SPC 839 are not recommended for storage for

more than one day.[5][6]

Experimental Protocols
Preparation of a 10 mM SPC 839 DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SPC 839 in DMSO.

Materials:

SPC 839 (crystalline solid)

Anhydrous, high-purity DMSO

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or cryovials

Procedure:
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Equilibrate: Allow the vial of solid SPC 839 and the anhydrous DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of SPC 839 powder. For example, to prepare 1

mL of a 10 mM solution, weigh out 5.72 mg of SPC 839 (Molecular Weight: 571.58 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the SPC 839 powder.

Mix: Vortex the solution thoroughly until the solid is completely dissolved. If necessary, brief

sonication in a water bath can aid in dissolution.

Store: Aliquot the stock solution into sterile, single-use tubes and store at -20°C or -80°C.
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Stock Solution Preparation

Equilibrate SPC 839 and
anhydrous DMSO to RT

Weigh 5.72 mg
of SPC 839

Add 1 mL of
anhydrous DMSO

Vortex and/or sonicate
until fully dissolved

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Fig 1. Workflow for preparing a 10 mM SPC 839 DMSO stock solution.

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations for use in cell culture experiments.

Materials:
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10 mM SPC 839 DMSO stock solution

Anhydrous, high-purity DMSO

Sterile cell culture medium

Sterile dilution tubes

Procedure:

Thaw: Thaw a single-use aliquot of the 10 mM SPC 839 DMSO stock solution at room

temperature.

Intermediate Dilutions in DMSO: Prepare intermediate dilutions of the stock solution in

DMSO. For example, to get a 1 mM solution, dilute the 10 mM stock 1:10 in DMSO. It is best

to perform serial dilutions in DMSO before adding to an aqueous medium to prevent

precipitation.[7]

Final Dilution in Medium: Further dilute the intermediate DMSO solution into the final cell

culture medium to achieve the desired working concentration. The final concentration of

DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-

induced cytotoxicity.[8]

Control: Always include a vehicle control in your experiments, which contains the same final

concentration of DMSO as the drug-treated samples.
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Working Solution Preparation

Thaw 10 mM
SPC 839 in DMSO

Prepare intermediate dilutions
in DMSO (e.g., 1 mM)

Dilute into cell culture medium
to final working concentration

Prepare vehicle control
(DMSO in medium)

Add to cell culture Add to control culture
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Fig 2. Workflow for preparing SPC 839 working solutions for cell-based assays.

SPC 839 Signaling Pathway Context
SPC 839 inhibits glutaminase (GLS1), which is a key enzyme in glutamine metabolism. This

inhibition leads to a reduction in the conversion of glutamine to glutamate, thereby impacting

downstream metabolic pathways that are crucial for cancer cell proliferation and survival, such

as the TCA cycle.

Glutamine

Glutaminase
(GLS1) Glutamate TCA Cycle &

Anaplerosis
Cancer Cell
Proliferation

SPC 839
(CB-839)
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Fig 3. Simplified schematic of the SPC 839 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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